Cas no 1261826-33-8 (Ethyl 3-(3'-fluoro-2'-methylphenyl)propionate)

• Product Name: Ethyl 3-(3'-fluoro-2'-methylphenyl)propionate
• CAS No: 1261826-33-8
• MF: C₁₂H₁₅FO₂
• MW: 210.244707345963
• CID: 5009056
• Update Time: 2025-05-19

Ethyl 3-(3'-fluoro-2'-methylphenyl)propionate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(3'-fluoro-2'-methylphenyl)propionate

• Inchi： 1S/C12H15FO2/c1-3-15-12(14)8-7-10-5-4-6-11(13)9(10)2/h4-6H,3,7-8H2,1-2H3
• InChI Key： QXTAVPYKDZKGLL-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C)CCC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 206
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 3-(3'-fluoro-2'-methylphenyl)propionate

Ethyl 3-(3'-fluoro-2'-methylphenyl)propionate (CAS No. 1261826-33-8)

Ethyl 3-(3'-fluoro-2'-methylphenyl)propionate, also known by its CAS number 1261826-33-8, is a fluorinated aromatic ester with a unique chemical structure that has garnered attention in various fields of chemistry and materials science. This compound belongs to the class of aromatic esters, which are widely used in pharmaceuticals, agrochemicals, and specialty chemicals due to their versatile properties and reactivity.

The molecular structure of Ethyl 3-(3'-fluoro-2'-methylphenyl)propionate consists of a phenyl ring substituted with a fluorine atom at the 3' position and a methyl group at the 2' position, connected via a propionate ester group. This substitution pattern imparts unique electronic and steric properties to the molecule, making it suitable for applications that require specific reactivity or selectivity. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive compounds, particularly in the development of new antimicrobial agents and cancer therapeutic agents.

In terms of synthesis, Ethyl 3-(3'-fluoro-2'-methylphenyl)propionate can be prepared through various routes, including Friedel-Crafts acylation and nucleophilic aromatic substitution. However, the most efficient method involves the use of palladium-catalyzed coupling reactions, which have been optimized in recent years to improve yield and purity. These advancements have made it easier to scale up production for industrial applications while maintaining high quality standards.

The physical properties of this compound are also worth noting. It has a melting point of approximately -45°C and a boiling point around 150°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it ideal for use in solution-phase reactions, while its limited solubility in water restricts its application in aqueous environments. These properties have been extensively studied in recent research papers, which have also explored its stability under various storage conditions.

One of the most promising applications of Ethyl 3-(3'-fluoro-2'-methylphenyl)propionate is in the field of drug discovery. Its fluorinated aromatic ring provides an excellent platform for modifying pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in cancer cell proliferation, making them strong candidates for preclinical testing.

In addition to pharmaceutical applications, this compound has found utility in the agrochemical industry as an intermediate in the synthesis of herbicides and insecticides. Its ability to undergo various functional group transformations has made it a valuable building block for designing molecules with enhanced bioactivity and selectivity against target pests.

From an environmental standpoint, Ethyl 3-(3'-fluoro-2'-methylphenyl)propionate has been shown to degrade efficiently under aerobic conditions, reducing concerns about long-term persistence in ecosystems. However, further research is needed to fully understand its environmental impact and develop strategies for safe disposal.

In conclusion, Ethyl 3-(3'-fluoro-2'-methylphenyl)propionate (CAS No. 1261826-33-8) is a versatile compound with significant potential across multiple industries. Its unique chemical structure, combined with recent advancements in synthetic methods and application development, positions it as a key player in modern chemical research and innovation.